Cas no 88990-61-8 (Benzenamine, 4,4'-methylenebis[N,N-dibutyl-)

• Product Name: Benzenamine, 4,4'-methylenebis[N,N-dibutyl-
• CAS No: 88990-61-8
• MF: C₂₉H₄₆N₂
• MW: 422.688948154449
• CID: 616865
• PubChem ID: 67427433
• Update Time: 2025-04-19

Benzenamine, 4,4'-methylenebis[N,N-dibutyl- Chemical and Physical Properties

Names and Identifiers

• N,N-dibutyl-4-[[4-(dibutylamino)phenyl]methyl]aniline
• 4,4'-Methylenebis(N,N-dibutylaniline)
• DTXSID30737256
• SCHEMBL2491668
• 88990-61-8
• Benzenamine, 4,4'-methylenebis[N,N-dibutyl-

• Inchi： 1S/C29H46N2/c1-5-9-21-30(22-10-6-2)28-17-13-26(14-18-28)25-27-15-19-29(20-16-27)31(23-11-7-3)24-12-8-4/h13-20H,5-12,21-25H2,1-4H3
• InChI Key： FQDOXHIOXBSBDS-UHFFFAOYSA-N
• SMILES： N(C1C=CC(=CC=1)CC1C=CC(=CC=1)N(CCCC)CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 422.366099476g/mol
• Monoisotopic Mass: 422.366099476g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 16
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.1
• Topological Polar Surface Area: 6.5Ų